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  4. (2S,3S,13R,14S)-3-(2,2-Dimethylpropanoyl)-17,19-dioxa-4-azapentacyclo[14.2.1.02,14.04,13.05,10]nonadeca-5,7,9,11-tetraen-15-one
(2S,3S,13R,14S)-3-(2,2-Dimethylpropanoyl)-17,19-dioxa-4-azapentacyclo[14.2.1.02,14.04,13.05,10]nonadeca-5,7,9,11-tetraen-15-one (2S,3S,13R,14S)-3-(2,2-Dimethylpropanoyl)-17,19-dioxa-4-azapentacyclo[14.2.1.02,14.04,13.05,10]nonadeca-5,7,9,11-tetraen-15-one
Brand Name: Vulcanchem
CAS No.: 293728-54-8
VCID: VC0393746
InChI: InChI=1S/C21H23NO4/c1-21(2,3)19(24)17-16-14-10-25-20(26-14)18(23)15(16)13-9-8-11-6-4-5-7-12(11)22(13)17/h4-9,13-17,20H,10H2,1-3H3/t13-,14?,15-,16+,17+,20?/m1/s1
SMILES: CC(C)(C)C(=O)C1C2C3COC(O3)C(=O)C2C4N1C5=CC=CC=C5C=C4
Molecular Formula: C21H23NO4
Molecular Weight: 353.4g/mol

(2S,3S,13R,14S)-3-(2,2-Dimethylpropanoyl)-17,19-dioxa-4-azapentacyclo[14.2.1.02,14.04,13.05,10]nonadeca-5,7,9,11-tetraen-15-one

CAS No.: 293728-54-8

Main Products

VCID: VC0393746

Molecular Formula: C21H23NO4

Molecular Weight: 353.4g/mol

(2S,3S,13R,14S)-3-(2,2-Dimethylpropanoyl)-17,19-dioxa-4-azapentacyclo[14.2.1.02,14.04,13.05,10]nonadeca-5,7,9,11-tetraen-15-one - 293728-54-8

CAS No. 293728-54-8
Product Name (2S,3S,13R,14S)-3-(2,2-Dimethylpropanoyl)-17,19-dioxa-4-azapentacyclo[14.2.1.02,14.04,13.05,10]nonadeca-5,7,9,11-tetraen-15-one
Molecular Formula C21H23NO4
Molecular Weight 353.4g/mol
IUPAC Name (2S,3S,13R,14S)-3-(2,2-dimethylpropanoyl)-17,19-dioxa-4-azapentacyclo[14.2.1.02,14.04,13.05,10]nonadeca-5,7,9,11-tetraen-15-one
Standard InChI InChI=1S/C21H23NO4/c1-21(2,3)19(24)17-16-14-10-25-20(26-14)18(23)15(16)13-9-8-11-6-4-5-7-12(11)22(13)17/h4-9,13-17,20H,10H2,1-3H3/t13-,14?,15-,16+,17+,20?/m1/s1
Standard InChIKey BHNLYGBJMNKDTM-SNNBACGOSA-N
Isomeric SMILES CC(C)(C)C(=O)[C@@H]1[C@@H]2[C@@H]([C@@H]3N1C4=CC=CC=C4C=C3)C(=O)C5OCC2O5
SMILES CC(C)(C)C(=O)C1C2C3COC(O3)C(=O)C2C4N1C5=CC=CC=C5C=C4
Canonical SMILES CC(C)(C)C(=O)C1C2C3COC(O3)C(=O)C2C4N1C5=CC=CC=C5C=C4
PubChem Compound 6618608
Last Modified Nov 11 2021
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